4-methoxy-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide

• IUPAC Name: 4-methoxy-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C19H20N2O4/c1-24-16-7-3-13(4-8-16)19(23)20-14-11-18(22)21(12-14)15-5-9-17(25-2)10-6-15/h3-10,14H,11-12H2,1-2H3,(H,20,23)
• InChI Key: PMCQQBJMFCFPJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

4-methoxy-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide is a chemical compound that belongs to the class of benzamides. It has been widely used in scientific research for its unique properties and potential applications in various fields.

Scientific Research Applications

Novel Heterocyclic Systems

Research has revealed the potential of related compounds in creating novel heterocyclic systems. For instance, a study on the Hofmann rearrangement of a closely related compound resulted in the formation of new heterocyclic systems with typical pyrrole-type reactivity. This suggests applications in synthesizing novel compounds with potential biological activities (Deady & Devine, 2006).

Polymorphism and Characterization

Polymorphism, a critical property in pharmaceuticals, affects the drug's physical and chemical properties. Research on a related benzamide derivative demonstrated the preparation and characterization of two polymorphs, providing insights into the stability and solubility of these compounds, which are crucial for their development into therapeutic agents (Yanagi et al., 2000).

Serotonin Receptor Agonists

Benzamide derivatives have been investigated for their role as selective serotonin receptor agonists. This research signifies the therapeutic potential of these compounds in enhancing gastrointestinal motility, suggesting their application in developing treatments for gastrointestinal disorders (Sonda et al., 2004).

Alzheimer's Disease

A specific benzamide derivative was utilized as a molecular imaging probe to quantify serotonin 1A receptor densities in Alzheimer's disease patients. This application underscores the potential of related compounds in diagnostic imaging for neurodegenerative diseases, offering insights into disease progression and treatment efficacy (Kepe et al., 2006).

Anti-inflammatory and Analgesic Agents

Certain benzamide derivatives have shown significant anti-inflammatory and analgesic activities. This research suggests the application of these compounds in developing new medications for inflammation and pain management, highlighting their potential utility in pharmacological interventions (Abu‐Hashem et al., 2020).

Anticancer Activity

Synthesis and evaluation of N-(Pyridin-3-yl)benzamide derivatives have demonstrated moderate to good anticancer activity against several human cancer cell lines. This underscores the potential of such compounds in cancer therapy, offering a foundation for the development of new anticancer agents (Mohan et al., 2021).